Diethyl 2,3-dipropanoylbutanedioate

• Molecular Formula: C14H22O6
• Molecular Weight: 286.32 g/mol
• IUPAC Name: diethyl 2,3-di(propanoyl)butanedioate
• InChI: InChI=1S/C14H22O6/c1-5-9(15)11(13(17)19-7-3)12(10(16)6-2)14(18)20-8-4/h11-12H,5-8H2,1-4H3
• InChI Key: PZQQTBNKQRUZPY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C(C(=O)CC)C(=O)OCC)C(=O)OCC
• CAS No.: 55959-70-1

Description

Diethyl 2,3-dipropanoylbutanedioate is a useful research compound. Its molecular formula is C14H22O6 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-oxopentanoate (72 g, 0.5 mol) is added dropwise in a nitrogen atmosphere to a suspension of sodium hydride (0.52 mol) in 300 ml of 1:1 anhydrous ether-tetrahydrofuran. After one hour, a solution of iodine (63.5 g, 0.25 mol) in tetrahydrofuran (150 ml) is added and the resulting mixture stirred at ambient temperature for an additional one hour. Water (250 ml) is added and the phases separated. The ether solution is washed with two 50 ml portions of sodium sulfite and dried over sodium sulfate. Removal of the solvent affords 66 g (91%) of diethyl α,β-dipropionylsuccinate. Recrystallization from hexane gives 29 g of solid dimer, mp 80-83 C; IR (CHCl3) 1755, 1730 cm-1 ; NMR (CDCl3) 1.1 (t,6H), 1.3 (t,6H), 2.83 (d of q,4H), 4.18 (q,4H), 4.5 (s,2H).